(2S,3S)-2-ISOCYANATO-3-METHYLVALERIC ACID METHYL ESTER
(2S,3S)-2-ISOCYANATO-3-METHYLVALERIC ACID METHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
120219-17-2
VCID:
VC0051549
InChI:
InChI=1S/C8H13NO3/c1-4-6(2)7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3/t6-,7-/m0/s1
SMILES:
CCC(C)C(C(=O)OC)N=C=O
Molecular Formula:
C8H13NO3
Molecular Weight:
171.19 g/mol
(2S,3S)-2-ISOCYANATO-3-METHYLVALERIC ACID METHYL ESTER
CAS No.: 120219-17-2
Main Products
VCID: VC0051549
Molecular Formula: C8H13NO3
Molecular Weight: 171.19 g/mol
| CAS No. | 120219-17-2 |
|---|---|
| Product Name | (2S,3S)-2-ISOCYANATO-3-METHYLVALERIC ACID METHYL ESTER |
| Molecular Formula | C8H13NO3 |
| Molecular Weight | 171.19 g/mol |
| IUPAC Name | methyl (2S,3S)-2-isocyanato-3-methylpentanoate |
| Standard InChI | InChI=1S/C8H13NO3/c1-4-6(2)7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3/t6-,7-/m0/s1 |
| Standard InChIKey | OLHBZFKROSWSCI-BQBZGAKWSA-N |
| Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)OC)N=C=O |
| SMILES | CCC(C)C(C(=O)OC)N=C=O |
| Canonical SMILES | CCC(C)C(C(=O)OC)N=C=O |
| PubChem Compound | 7019165 |
| Last Modified | Nov 11 2021 |
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